tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate

• IUPAC Name: tert-butyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate
• InChI: InChI=1S/C21H23NO4/c1-21(2,3)26-20(24)22-14-17(23)25-19(16-12-8-5-9-13-16)18(22)15-10-6-4-7-11-15/h4-13,18-19H,14H2,1-3H3
• InChI Key: MRUKRSQUUNYOFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)OC(C1C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H23NO4
• DSSTOX Substance ID: DTXSID20404021
• Molecular Weight: 353.4 g/mol
• CAS RN: 302911-78-0

Description

“tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate” is a chemical compound with the molecular formula C21H23NO4 and a molecular weight of 353.41.

Synthesis Analysis

This compound has been used in the asymmetric synthesis of unnatural amino acids. It is also a reactant used in the preparation of (-)-Jorumycin, (-)-Renieramycin G, 3-epi-Jorumycin, and 3-epi-Renieramycin G, and collagen cross-link pyridinolines.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate” is represented by the SMILES string CC(C)(C)OC(=O)N1CC(=O)OC(C1c2ccccc2)c3ccccc3.

Chemical Reactions Analysis

As a reactant, this compound has been used in the preparation of (-)-Jorumycin, (-)-Renieramycin G, 3-epi-Jorumycin, and 3-epi-Renieramycin G, and collagen cross-link pyridinolines.

Physical And Chemical Properties Analysis

The melting point of “tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate” is 191-193 °C (lit.). It should be stored at 2-8°C.

Scientific Research Applications

Synthesis and Catalysis

Compounds related to tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate are frequently employed in the synthesis of complex organic molecules. For example, the use of tert-butoxycarbonylation reagents for chemoselective reactions in the synthesis of aromatic and aliphatic amine hydrochlorides and phenols under mild conditions has been demonstrated, highlighting their utility in organic synthesis (Ouchi, Saito, Yamamoto, & Takahata, 2002). Additionally, novel synthesis methods for cis-3,5-disubstituted morpholine derivatives employing tert-butoxycarbonyl protected intermediates showcase innovative approaches to morpholine synthesis, which is significant for pharmaceutical applications (D’hooghe, Vanlangendonck, Törnroos, & de Kimpe, 2006).

Material Science

In material science, the manipulation of polymer properties through the introduction and subsequent removal of tert-butoxycarbonyl groups has been explored. For instance, altering the physical packing structure and gas transport properties of polyimides by appending and removing tert-butoxycarbonyl moieties demonstrates the potential of this approach in modifying polymer characteristics for specific applications (Lin et al., 2020).

Chemical Analysis and Antioxidant Research

The antioxidant capacity of various phenolic compounds, including those structurally related to tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate, has been evaluated in both chemical and biological systems. Studies focusing on the sequestering ability of phenolic antioxidants against free radicals highlight the importance of these compounds in understanding oxidative processes and designing antioxidant therapies (Soares, Andreazza, & Salvador, 2003).

Environmental Science

Research on synthetic phenolic antioxidants, including those related to tert-Butyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate, addresses their environmental occurrence, fate, human exposure, and toxicity. Such studies are crucial for assessing the environmental impact of these widely used compounds and their potential health implications (Liu & Mabury, 2020).

Safety and Hazards

The safety codes for this compound are S26-37/39, and the risk codes are R36/37/38. This indicates that it may cause irritation to the eyes, respiratory system, and skin. In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. Wear suitable gloves and eye/face protection.